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Compound Focus: 4,4'-Azobis(4-cyanovaleric acid)

CAS No.: 2638-94-0

Cat. No.: S590686

Chemical Profile and Solubility of ABCVA

ABCVA is a free radical initiator crucial in polymer synthesis, particularly in reversible
addition—fragmentation chain transfer (RAFT) polymerization. Its key properties are summarized in the table

below [1] [2].

Property Description

IUPAC Name 4,4'-[(E)-Diazenediyl]bis(4-cyanopentanoic acid) [1]
CAS Number 2638-94-0 [2]

Molecular Formula Ci12H16N404 [1] [2]

Molar Mass 280.28 g-mol—1 [1] [2]

Physical Form White crystalline powder [1]

Melting Point 118 - 125 °C [1]

General Solubility Highly soluble in water and organic solvents [2]

Experimental Methods for Solubility Determination
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For researchers requiring precise, quantitative solubility data, the following established experimental

protocols can be used.

Shake Flask Method

The shake flask method is the primary and most accurate technique for determining equilibrium solubility

[3].

¢ Principle: The solute is added to a solvent in excess and agitated until a saturated solution is
achieved, meaning equilibrium is reached between the dissolved and undissolved substance [3].
e Procedure:
o Place a known volume of solvent in a sealed container and maintain it at a constant
temperature (e.g., 4°C for stability or 37°C for biopharmaceutical relevance) [3].
o Add an excess amount of the pure solute (ABCVA) to the solvent [3].
o Agitate the mixture vigorously for a sufficient time to reach saturation [3].
o After equilibrium is achieved, separate the saturated solution from the undissolved solute,
typically by filtration or centrifugation [3].
o Analyze the concentration of the solute in the saturated solution using a reliable analytical
method [3].
¢ Key Considerations:
o The solvent and solute must be of high purity [3].
o The method for separating the saturated solution from the solid must be effective [3].
o Temperature must be tightly controlled throughout the experiment [3].

Analytical Techniques

After obtaining a saturated solution via the shake flask method, the solute concentration is quantified using

techniques like [3]:

¢ High-Performance Liquid Chromatography (HPLC): Offers high sensitivity and specificity by
separating the drug from impurities or degradation products [3].

e UV-Vis Spectroscopy: A direct method for analyzing aqueous samples if the solute has a
characteristic chromophore [3].

Modern Workflow for Solubility Prediction and Testing
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For developing new compounds, a modern workflow that combines computational prediction with

experimental validation is highly efficient. The following diagram illustrates this integrated approach.
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Click to download full resolution via product page
Research workflow for solubility determination.

A significant modern tool is the FastSolv model, a freely available machine learning model developed by
MIT researchers. It predicts how well a molecule will dissolve in hundreds of organic solvents, helping to
identify optimal and potentially less hazardous solvents early in the drug discovery and synthesis planning

process [4].

Key Takeaways

¢ General Solubility: ABCVA is documented as highly soluble in water and organic solvents,
making it versatile for various polymerization reactions [2].

¢ Quantitative Data: For precise numerical data, you will need to perform laboratory experiments using
the shake flask method [3].

e Modern Methods: Machine learning models like FastSolv can significantly accelerate solvent
selection by providing accurate solubility predictions before lab work begins [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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